![molecular formula C18H19N3OS B2844966 2-(1H-Benzoimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide CAS No. 305348-11-2](/img/structure/B2844966.png)
2-(1H-Benzoimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(1H-Benzoimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide” is a complex organic molecule. It contains a benzimidazole group, which is a fused aromatic ring structure consisting of benzene and imidazole . It also contains a sulfanyl group (-SH), an isopropyl group (a branched three-carbon group), a phenyl group (a six-carbon aromatic ring), and an acetamide group (a two-carbon group with a carbonyl and an amine).
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR spectroscopy, mass spectrometry, and infrared spectroscopy are typically used to elucidate the structure of complex organic molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting point, boiling point, solubility, and reactivity. Unfortunately, without specific data, these properties are difficult to predict .Scientific Research Applications
Synthesis and Characterization
- A recent overview of the synthesis of 2-mercaptobenzimidazole derivatives, including 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-oxo-2-phenyl-thiazolidin-3yl)acetamides, highlighted their antibacterial and antifungal activities. These compounds demonstrated excellent activity against a range of microorganisms and showed good cytotoxic activities in vitro, suggesting potential applications in antimicrobial and anticancer therapies (Devi, Shahnaz, & Prasad, 2022).
Antimicrobial Properties
- Benzimidazole derivatives, including those with structures similar to 2-(1H-Benzimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide, were synthesized and found to possess antimicrobial and genotoxic properties. Their crystal and molecular structures were determined, highlighting their potential as antimicrobial agents (Benvenuti et al., 1997).
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. It’s worth noting that compounds containing the imidazole moiety, such as this one, have been known to exhibit a broad range of biological activities .
Mode of Action
Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
Given the wide range of activities exhibited by imidazole derivatives, it is likely that multiple pathways could be affected .
Result of Action
Imidazole derivatives have been reported to exhibit a range of biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .
Safety and Hazards
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-phenyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3OS/c1-13(2)21(14-8-4-3-5-9-14)17(22)12-23-18-19-15-10-6-7-11-16(15)20-18/h3-11,13H,12H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZNFKMCZZGZZSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.